N-((2-methyl-1H-indol-5-yl)methyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide

• IUPAC Name: N-[(2-methyl-1H-indol-5-yl)methyl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide
• InChI: InChI=1S/C22H25N3O3/c1-15-10-19-11-17(2-4-20(19)25-15)12-24-22(26)18-3-5-21(23-13-18)28-14-16-6-8-27-9-7-16/h2-5,10-11,13,16,25H,6-9,12,14H2,1H3,(H,24,26)
• InChI Key: WVVGDOFNBATFCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1)C=CC(=C2)CNC(=O)C3=CN=C(C=C3)OCC4CCOCC4
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

N-((2-methyl-1H-indol-5-yl)methyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide is a useful research compound. Its molecular formula is C22H25N3O3 and its molecular weight is 379.46. The purity is usually 95%.
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Scientific Research Applications

Metabolic Processes

N-((2-methyl-1H-indol-5-yl)methyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide and related compounds are investigated for their roles in metabolic pathways and enzyme interactions. For instance, studies have shown that nicotinamide derivatives, including compounds structurally related to N-((2-methyl-1H-indol-5-yl)methyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide, play significant roles in human health and disease through their interactions with metabolic enzymes such as nicotinamide N-methyltransferase (NNMT) (Babault et al., 2018). NNMT, in particular, is crucial in the regulation of metabolic pathways by modulating the levels of its substrates and products, implicating overexpression in various diseases.

Herbicidal Activity

Research into the herbicidal applications of nicotinamide derivatives has led to the discovery of compounds with significant activity against various plant species. A study by Yu et al. (2021) synthesized and tested N-(arylmethoxy)-2-chloronicotinamides derived from nicotinic acid for herbicidal activity. Some compounds exhibited excellent efficacy against Agrostis stolonifera (bentgrass) and Lemna paucicostata (duckweed), highlighting the potential of nicotinamide derivatives as base structures for developing new herbicides (Yu et al., 2021).

Cancer Research

In cancer research, the role of NNMT has been explored due to its overexpression in various cancers and its impact on the methylation potential of cancer cells. NNMT's activity affects the cellular methylation landscape, with implications for tumor growth and progression. Studies have shown that NNMT inhibitors can potentially serve as therapeutic agents by altering the methylation status of cancer cells and affecting their proliferation (Kannt et al., 2018).